1-(2-Methoxyphenyl)-4-[(4-nitrophenyl)sulfonyl]piperazine
Overview
Description
Scientific Research Applications
Crystal Structure and Computational Analysis
- Crystal Structure Studies and DFT Calculations : The synthesis and crystal structure of novel piperazine derivatives, including those related to 1-(2-Methoxyphenyl)-4-[(4-nitrophenyl)sulfonyl]piperazine, have been explored. These studies involve single crystal X-ray diffraction and computational density functional theory (DFT) calculations to understand the electrophilic and nucleophilic nature of the molecules. Such analyses provide insights into intermolecular hydrogen bonds contributing to crystal packing and the nature of intermolecular contacts through Hirshfeld surface analysis (Kumara et al., 2017).
Antibacterial Activities
- Antibacterial Activities of Piperazine Derivatives : The design, synthesis, and evaluation of the antibacterial activities of 1-substituted-4-[5-(4-substituted phenyl)-1,3,4-thiadiazol-2-sulfonyl]piperazine derivatives have been reported. These studies showcase the potential of these compounds in combating various bacterial strains, indicating a promising avenue for the development of new antibacterial agents (Wu Qi, 2014).
Dopaminergic Ligands
- Synthesis and Biological Evaluation of Piperazines : The synthesis and biological evaluation of substituted piperidines and (2-methoxyphenyl)piperazines have been undertaken to identify compounds with high affinity for the dopamine D2 receptor. These studies are crucial for understanding the structure-to-activity relationships and developing potential therapeutic agents targeting the dopaminergic system (Penjisevic et al., 2016).
Antioxidant Properties
- In Vitro Antioxidant Properties : Research on the antioxidant profile of 2-alkoxyphenylcarbamic acid-based compounds containing a 4´-(substituted phenyl)piperazin-1´-yl fragment has been conducted. These studies involve in vitro screening for ABTS•+ scavenging potential and ferric reducing antioxidant power, highlighting the structure–antioxidant properties relationships (Malík et al., 2017).
Imaging Agents
- Radiolabeled Antagonists for PET Studies : The development of radiolabeled antagonists like [18F]p-MPPF for studying the serotonergic neurotransmission with positron emission tomography (PET) indicates the utility of piperazine derivatives in medical imaging, particularly in analyzing receptor distribution and function in various neurological conditions (Plenevaux et al., 2000).
properties
IUPAC Name |
1-(2-methoxyphenyl)-4-(4-nitrophenyl)sulfonylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19N3O5S/c1-25-17-5-3-2-4-16(17)18-10-12-19(13-11-18)26(23,24)15-8-6-14(7-9-15)20(21)22/h2-9H,10-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWPHINFAWXVIOL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19N3O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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